5-Chloroimidazo[1,2-a]pyridin-8-amine

• IUPAC Name: 5-chloroimidazo[1,2-a]pyridin-8-amine
• InChI: InChI=1S/C7H6ClN3/c8-6-2-1-5(9)7-10-3-4-11(6)7/h1-4H,9H2
• InChI Key: ALURKNFRJDSQLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CC=C(C2=N1)N)Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• CAS RN: 1357947-17-1

Description

5-Chloroimidazo[1,2-a]pyridin-8-amine is a chemical compound with the molecular formula C7H6ClN3. It has a molecular weight of 167.6.

Molecular Structure Analysis

The molecular structure of 5-Chloroimidazo[1,2-a]pyridin-8-amine consists of a pyridine ring fused with an imidazole ring, with a chlorine atom and an amine group attached.

Physical And Chemical Properties Analysis

5-Chloroimidazo[1,2-a]pyridin-8-amine is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, including imidazo[1,2-a]pyridine derivatives, are pivotal in the design of new pharmaceuticals. Their unique structures contribute to a wide range of biological activities, making them essential for developing novel therapeutic agents. For example, compounds with the imidazo[1,2-a]pyridine scaffold have been explored for their anticancer, anti-inflammatory, and antimicrobial properties, showcasing the scaffold's versatility in medicinal chemistry (Cherukupalli et al., 2017) Cherukupalli et al., 2017.

Role in Synthesis and Catalysis

The application of heterocyclic compounds extends beyond medicinal chemistry to include roles in synthesis and catalysis. N-oxide derivatives of heterocycles, such as those related to pyridine and imidazole, have demonstrated significant utility in forming metal complexes and designing catalysts for asymmetric synthesis (Li et al., 2019) Li et al., 2019. These applications underscore the importance of heterocyclic compounds in advancing synthetic methodologies and enhancing catalytic processes.

Insights into Biological Significance

The exploration of heterocyclic aromatic amines (HAAs) in food science highlights the biological significance of these compounds, particularly their formation during cooking processes and potential health implications (Stavric, 1994) Stavric, 1994. Understanding the mechanisms behind HAA formation and their interactions within biological systems is crucial for assessing dietary risks and developing strategies to mitigate potential adverse effects.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It may cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing hands thoroughly after handling (P264).